Cas no 1171698-23-9 (4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine)

• Product Name: 4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine
• CAS No: 1171698-23-9
• MF: C₁₇H₁₇FN₆O₂S
• MW: 388.419284582138
• CID: 5795718
• Update Time: 2025-06-08

4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-6-pyrazol-1-ylpyrimidine
• 4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine

• Inchi： 1S/C17H17FN6O2S/c18-14-2-4-15(5-3-14)27(25,26)23-10-8-22(9-11-23)16-12-17(20-13-19-16)24-7-1-6-21-24/h1-7,12-13H,8-11H2
• InChI Key： LINVKSARRYTHCF-UHFFFAOYSA-N
• SMILES： C1N=C(N2C=CC=N2)C=C(N2CCN(S(C3=CC=C(F)C=C3)(=O)=O)CC2)N=1

Additional information on 4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine

Recent Advances in the Study of 4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine (CAS: 1171698-23-9)

The compound 4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine (CAS: 1171698-23-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a potent kinase inhibitor, particularly targeting protein kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine exhibits selective inhibition against JAK2 and FLT3 kinases, with IC50 values in the low nanomolar range. This suggests its potential utility in the treatment of myeloproliferative disorders and certain types of leukemia.

Structural analysis of the compound reveals that the 4-fluorobenzenesulfonyl group contributes significantly to its binding affinity, while the pyrazolyl-pyrimidine core facilitates interactions with the kinase ATP-binding site. Molecular docking studies have shown that the compound adopts a unique binding conformation that differs from classical Type I and Type II kinase inhibitors, potentially explaining its selectivity profile.

In vitro studies using primary human cells have demonstrated promising anti-proliferative effects of this compound, particularly in JAK2V617F-mutated cell lines. Importantly, the compound showed minimal cytotoxicity against normal hematopoietic cells at therapeutic concentrations, suggesting a favorable therapeutic window. These findings were further supported by pharmacokinetic studies in rodent models, which indicated good oral bioavailability and reasonable half-life for potential clinical development.

Recent structure-activity relationship (SAR) studies have explored modifications to the parent structure, focusing on optimizing potency while maintaining selectivity. The piperazine linker and fluorobenzenesulfonyl moiety appear critical for activity, as demonstrated by significant loss of potency when these groups are modified. However, subtle changes to the pyrazole substituent have yielded derivatives with improved metabolic stability without compromising activity.

From a drug development perspective, the compound has shown promising results in preclinical models of rheumatoid arthritis and myelofibrosis, with significant reduction in disease markers observed at well-tolerated doses. These findings have prompted several pharmaceutical companies to initiate further development programs, with some listing this compound in their early-stage pipelines for hematological malignancies.

Future research directions for this compound class include exploring combination therapies with existing standard-of-care agents, further optimization of pharmacokinetic properties, and investigation of potential resistance mechanisms. The unique binding mode of this inhibitor suggests it may retain activity against some mutant forms of target kinases that confer resistance to other inhibitors, though this requires further validation.

In conclusion, 4-[4-(4-fluorobenzenesulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine represents an exciting development in targeted kinase inhibition, with potential applications in both hematological malignancies and inflammatory diseases. Its distinct pharmacological profile and promising preclinical data warrant continued investigation and development.